Facile synthesis of clean PtAg dendritic nanostructures with enhanced electrochemical properties†

Inorganic Chemistry Frontiers Pub Date: 2020-02-07 DOI: 10.1039/C9QI01460H

Abstract

Recently, great efforts have been devoted to improving the catalytic activity and durability of Pt based catalysts for proton exchange membrane fuel cells. Here, surfactant-free PtAg fractal dendritic nanocrystals (NCs) with high surface area were prepared via a facile one-pot reaction. The control synthetic experiments proved that the formation of PtAg fractal dendritic NCs resulted from a kinetics-controlled growth, i.e. the “diffusion limited aggregation” mechanism. Due to their unique structural advantage and clean surface, the as-prepared PtAg fractal dendritic NCs exhibited superior electrochemical catalytic activities and structural stabilities compared with commercial Pt black and Pt/C towards methanol electro-oxidation and oxygen reduction reaction in acidic media. The design strategy presented here may be useful in fabricating other highly active and stable Pt–M catalysts for fuel cells.

Graphical abstract: Facile synthesis of clean PtAg dendritic nanostructures with enhanced electrochemical properties
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